Cas no 1942003-30-6 (N-Nervonoyl Taurine)
N-Nervonoyl Taurine Chemical and Physical Properties
Names and Identifiers
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- N-Nervonoyl Taurine
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- Inchi: 1S/C26H51NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26(28)27-24-25-32(29,30)31/h9-10H,2-8,11-25H2,1H3,(H,27,28)(H,29,30,31)
- InChI Key: QIEYQUYASMRRHE-UHFFFAOYSA-N
- SMILES: S(CCNC(CCCCCCCCCCCCCC=CCCCCCCCC)=O)(=O)(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 24
- Complexity: 541
- XLogP3: 9.2
- Topological Polar Surface Area: 91.8
N-Nervonoyl Taurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N472155-10mg |
N-Nervonoyl Taurine |
1942003-30-6 | 10mg |
$236.00 | 2023-05-17 | ||
| TRC | N472155-50mg |
N-Nervonoyl Taurine |
1942003-30-6 | 50mg |
$1045.00 | 2023-05-17 | ||
| TRC | N472155-100mg |
N-Nervonoyl Taurine |
1942003-30-6 | 100mg |
$ 1200.00 | 2023-09-06 | ||
| 1PlusChem | 1P01XIC2-1mg |
N-Nervonoyl Taurine |
1942003-30-6 | ≥98% | 1mg |
$130.00 | 2024-06-17 | |
| 1PlusChem | 1P01XIC2-5mg |
N-Nervonoyl Taurine |
1942003-30-6 | ≥98% | 5mg |
$460.00 | 2024-06-17 | |
| 1PlusChem | 1P01XIC2-10mg |
N-Nervonoyl Taurine |
1942003-30-6 | ≥98% | 10mg |
$783.00 | 2024-06-17 |
N-Nervonoyl Taurine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-Nervonoyl Taurine
N-Nervonoyl Taurine: A Comprehensive Overview
N-Nervonoyl Taurine, with the CAS number 1942003-30-6, is a unique compound that has garnered significant attention in the fields of nutrition, pharmacology, and cosmetics. This compound is a derivative of taurine, a naturally occurring amino acid found in various tissues of the human body, particularly in the brain, retina, and muscles. The addition of the nervonoyl group to taurine enhances its functional properties, making it a versatile molecule with potential applications in multiple industries.
The chemical structure of N-Nervonoyl Taurine consists of a taurine backbone with a nervonoyl group attached to the nitrogen atom. This modification introduces a long-chain fatty acid moiety, which significantly alters the physicochemical properties of the molecule. Recent studies have shown that this structural modification enhances the compound's ability to interact with cellular membranes and bioactive molecules, making it an attractive candidate for various therapeutic and cosmetic applications.
One of the most promising areas of research on N-Nervonoyl Taurine is its role in neuroprotection. Scientists have discovered that this compound can effectively cross the blood-brain barrier, allowing it to exert its effects directly on neural tissues. Preclinical studies have demonstrated that N-Nervonoyl Taurine can mitigate oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that N-Nervonoyl Taurine could be a potential therapeutic agent for treating or preventing these conditions.
In addition to its neuroprotective properties, N-Nervonoyl Taurine has also been investigated for its potential in metabolic regulation. Research indicates that this compound can influence lipid metabolism by modulating key enzymes involved in fatty acid synthesis and oxidation. This property makes it a candidate for managing metabolic disorders such as obesity and type 2 diabetes. Furthermore, studies have shown that N-Nervonoyl Taurine can improve insulin sensitivity and reduce lipid accumulation in adipose tissue, highlighting its potential as a nutraceutical ingredient.
The cosmetic industry has also taken notice of N-Nervonoyl Taurine, particularly due to its moisturizing and skin-repairing properties. Clinical trials have demonstrated that topical application of this compound can enhance skin hydration and elasticity, making it an effective ingredient in anti-aging skincare products. Its ability to penetrate deeply into the skin layers allows it to provide long-lasting hydration and protect against environmental stressors such as UV radiation and pollution.
From a manufacturing perspective, N-Nervonoyl Taurine is typically synthesized through a multi-step process involving nucleophilic acyl substitution reactions. The synthesis begins with the isolation of taurine from natural sources or through chemical synthesis. The nervonoyl group is then introduced via an acylation reaction, which requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic technologies have made this process more efficient and scalable, enabling large-scale production for various industrial applications.
In terms of safety profile, studies have shown that N-Nervonoyl Taurine is well-tolerated by humans at recommended doses. However, further research is needed to establish long-term safety profiles and determine any potential side effects associated with chronic use. Regulatory agencies such as the FDA and EFSA have yet to issue specific guidelines for this compound; therefore, manufacturers must adhere to general safety standards when incorporating it into consumer products.
The global market for specialty chemicals like N-Nervonoyl Taurine is growing rapidly due to increasing demand for innovative ingredients across industries such as healthcare, cosmetics, and food additives. According to market analysis reports published in 2023, the demand for bioactive compounds derived from amino acids is expected to rise significantly over the next five years driven by consumer awareness about health benefits associated with functional ingredients.
In conclusion,
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